N-(2,4-difluorobenzyl)-N-heptylamine

• Molecular Formula: C14H21F2N
• Molecular Weight: 241.32 g/mol
• IUPAC Name: N-[(2,4-difluorophenyl)methyl]heptan-1-amine
• InChI: InChI=1S/C14H21F2N/c1-2-3-4-5-6-9-17-11-12-7-8-13(15)10-14(12)16/h7-8,10,17H,2-6,9,11H2,1H3
• InChI Key: MCXYJTNCVORWJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCNCC1=C(C=C(C=C1)F)F

Description

N-(2,4-difluorobenzyl)-N-heptylamine is a useful research compound. Its molecular formula is C14H21F2N and its molecular weight is 241.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Heptylamine (345.6 mg, 3 mmol) was added into 2,4-difluorobenzaldehyde (440.5 mg, 3.1 mmol) in MeOH (3 ml) and trimethyl orthoformate (2 ml), followed by acetic acid (0.05 ml). The mixture was in microwave oven (Smith Synthesizer) at 150° C. for 10 minutes. DCM (3 ml) was then added and followed borohydride on polymer support (1.2 g, 3 mmol). The mixture was shaken overnight and more of borohydride on polymer support (1.2 g) was added. The mixture was shaken over weekend and then filtered and evaporated. The residue was put on a column ((ISOLUTE®PRS, 10 g) and eluted with MeCN, MeOH and then MeOH(NH3 sat.). 536 mg of oil product was obtained, yield 72%.